1-(9Z-Octadecenyl)-2-acetyl-sn-glycero-3-phosphocholine
1-(9Z-Octadecenyl)-2-acetyl-sn-glycero-3-phosphocholine
PC(O-18:1(9Z)/2:0) belongs to the class of organic compounds known as 1-alkyl, 2-acetylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acetyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. Thus, PC(O-18:1(9Z)/2:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-18:1(9Z)/2:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-18:1(9Z)/2:0) has been primarily detected in blood. Within the cell, PC(O-18:1(9Z)/2:0) is primarily located in the membrane (predicted from logP) and intracellular membrane.
Brand Name:
Vulcanchem
CAS No.:
85966-90-1
VCID:
VC0161430
InChI:
InChI=1S/C28H56NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h13-14,28H,6-12,15-26H2,1-5H3/b14-13-/t28-/m1/s1
SMILES:
CCCCCCCCC=CCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Molecular Formula:
C28H56NO7P
Molecular Weight:
549.7 g/mol
1-(9Z-Octadecenyl)-2-acetyl-sn-glycero-3-phosphocholine
CAS No.: 85966-90-1
Reference Standards
VCID: VC0161430
Molecular Formula: C28H56NO7P
Molecular Weight: 549.7 g/mol
| CAS No. | 85966-90-1 |
|---|---|
| Product Name | 1-(9Z-Octadecenyl)-2-acetyl-sn-glycero-3-phosphocholine |
| Molecular Formula | C28H56NO7P |
| Molecular Weight | 549.7 g/mol |
| IUPAC Name | [(2R)-2-acetyloxy-3-[(Z)-octadec-9-enoxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H56NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h13-14,28H,6-12,15-26H2,1-5H3/b14-13-/t28-/m1/s1 |
| Standard InChIKey | ZBOQHUSCQCEBGK-JLRCLJKCSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| SMILES | CCCCCCCCC=CCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Physical Description | Solid |
| Description | PC(O-18:1(9Z)/2:0) belongs to the class of organic compounds known as 1-alkyl, 2-acetylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acetyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. Thus, PC(O-18:1(9Z)/2:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-18:1(9Z)/2:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-18:1(9Z)/2:0) has been primarily detected in blood. Within the cell, PC(O-18:1(9Z)/2:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. |
| Synonyms | 1-Oleoyl-2-acetyl-sn-glycero-3-phosphorylcholine;Platelet-activating Factor C-18:1 |
| Reference | 1.Carolan, E.J. and Casale, T.B. Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. Journal of Immunology 145, 2561-2565 (1990). |
| PubChem Compound | 16759362 |
| Last Modified | Nov 11 2021 |
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